Cas no 41468-25-1 (Pyridoxal 5'-phosphate monohydrate)

• Product Name: Pyridoxal 5'-phosphate monohydrate
• CAS No: 41468-25-1
• MF: C₈H₁₂NO₇P
• MW: 265.157143592834
• MDL: MFCD00149414
• CID: 55421
• PubChem ID: 87565509
• Update Time: 2025-12-08

Pyridoxal 5'-phosphate monohydrate Chemical and Physical Properties

Names and Identifiers

• Pyridoxal 5'-phosphate
• 3-hydroxy-2-methyl-5-((phosphonooxy)methyl)-4-pyridinecarboxaldehydemonohydr
• 3-hydroxy-2-methyl-5-((phosphonooxy)methyl)-4-pyridinecarboxaldehydmonoh
• 3-hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehyde5-phosphatemonohydrat
• phosphopyridoxalmonohydrate
• pyridoxal,5-(dihydrogenphosphate),monohydrate
• pyridoxal-5-monophosphoricacidestermonohydrate
• pyridoxylphosphatemonohydrate
• CODECARBOXYLASE
• Pyridoxal 5-phosphate
• Pyridoxal 5-Phosphate Monohydrate
• Pyridoxal 5′-phosphate monohydrate
• PYRIDOXAL-5-PHOSPHATE MONOHYDRATE
• 3-Hydroxy-2-methyl-5-([phosphonooxy]methyl)-4-pyridinecarboxaldehyde
• 5-Phosphate Monohydrate
• Codecarboxylase Monohydrate
• PLP
• Pyridoxal 5‘-phosphate monohydrate
• Pyridoxal 5'-phosphate hydrate
• PYRIDOXAL-5-PHOSPHATE H2O
• PYRIDOXAL-5-PHOSPHATEextrapure
• P5P
• PLP Monohydrate
• 3-Hydroxy-2-methyl-5-([phosphonooxy]methyl)-4-pyridinecarboxaldehyde monohydrate
• (4-formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate hydrate
• Pyridoxal phosphate hydrate
• Pyridoxal 5'-phosphate monohydrate
• Phosphopyridoxal monohydrate
• Pyridoxyl phosphate monohydrate
• Pyridoxal-5-phosphate, monohydrate
• PYRIDOXAL-5'-PHOSPHATE MONOHYDRATE
• (4-Formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate hydrate(1
• (4-Formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate hydrate(1:x)
• 5V5IOJ8338
• Pyridoxal-
• Pyridoxal-5-phosphate
• Pyridoxal 5´-phosphate monohydrate

• MDL： MFCD00149414
• Inchi： 1S/C8H10NO6P.H2O/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14;/h2-3,11H,4H2,1H3,(H2,12,13,14);1H2
• InChI Key： CEEQUQSGVRRXQI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC1=CN=C(C)C(=C1C=O)O.O

Computed Properties

• Exact Mass: 265.03500
• Monoisotopic Mass: 265.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Quasi white or yellow powder, colorless when dissolved in dilute acid, yellow in alkali. Almost odourless and tasteless.
• Melting Point: 140-143 °C (lit.)
• Boiling Point: 565.7ºC at 760 mmHg
• Flash Point: 296 ºC
• Water Partition Coefficient: 5 g/L (20 ºC)
• PSA: 135.99000
• LogP: 0.45310
• Merck: 7979
• Sensitiveness: Light Sensitive
• Solubility: Slightly soluble in alcohol, soluble in 200 parts of water, insoluble in chloroform, benzene, acetone, diethyl ether. Stable in dark and cold places

Pyridoxal 5'-phosphate monohydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-23
• RTECS：UV1208000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxals and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes Pyridoxals and derivatives
• Other Chemical Reagents

Additional information on Pyridoxal 5'-phosphate monohydrate

Pyridoxal 5'-phosphate monohydrate (CAS No. 41468-25-1): A Comprehensive Overview

Pyridoxal 5'-phosphate monohydrate, commonly abbreviated as PLP monohydrate, is a crucial coenzyme that plays a pivotal role in numerous biochemical pathways. With the chemical formula C₈H₉NO₆2O, this compound is the hydrated form of pyridoxal 5'-phosphate (PLP), which is the active form of vitamin B6. The CAS number 41468-25-1 uniquely identifies this substance, ensuring precise identification and classification in scientific and industrial contexts.

The significance of PLP monohydrate lies in its extensive involvement in amino acid metabolism, neurotransmitter synthesis, and glucose regulation. As a derivative of vitamin B6, it is essential for maintaining overall health and well-being. Recent advancements in nutritional science and pharmaceutical research have highlighted its potential in therapeutic applications, particularly in managing metabolic disorders and neurological conditions.

In the realm of biochemistry, PLP monohydrate serves as a cofactor for over 100 enzymatic reactions, including transamination, decarboxylation, and racemization processes. These reactions are fundamental to protein synthesis, energy production, and the maintenance of cellular homeostasis. The hydrated form (monohydrate) enhances solubility and stability, making it a preferred choice for laboratory studies and industrial formulations.

Recent studies have demonstrated the critical role of PLP in neuroprotection and cognitive function. Research indicates that PLP monohydrate may help mitigate the effects of oxidative stress and inflammation, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate neurotransmitter levels has also sparked interest in its potential use for treating mood disorders like depression and anxiety.

The pharmaceutical industry has leveraged PLP monohydrate in the development of novel therapeutic agents. Its involvement in metabolic pathways has made it a target for drugs designed to address conditions like diabetes and obesity. For instance, compounds that enhance PLP activity have shown promise in improving insulin sensitivity and glucose utilization. Additionally, PLP monohydrate has been explored as an adjunct therapy for certain infectious diseases due to its immunomodulatory properties.

In industrial applications, PLP monohydrate is widely used as a nutritional supplement in food fortification programs. Its stability under various conditions makes it an ideal candidate for inclusion in dietary products aimed at preventing vitamin B6 deficiency. This deficiency can lead to serious health issues such as anemia and impaired immune function, underscoring the importance of adequate PLP intake.

The synthesis of PLP monohydrate involves well-established chemical processes that ensure high purity and yield. Modern manufacturing techniques have improved its production efficiency while maintaining stringent quality control measures. This has enabled widespread availability for both research purposes and commercial use. Researchers continue to explore synthetic pathways that could further optimize the production of this vital compound.

The environmental impact of PLP monohydrate production is minimal due to its biodegradable nature and non-toxic profile. Efforts are ongoing to develop sustainable methods that align with green chemistry principles, ensuring that its production remains environmentally friendly without compromising efficacy.

Future research directions for PLP monohydrate include investigating its role in epigenetic modifications and gene expression regulation. Preliminary findings suggest that PLP may influence chromatin structure and DNA methylation patterns, opening new avenues for therapeutic intervention in chronic diseases associated with epigenetic dysregulation.

In conclusion, Pyridoxal 5'-phosphate monohydrate (CAS No. 41468-25-1) is a multifaceted compound with far-reaching implications in medicine, nutrition, and biotechnology. Its integral role in fundamental biological processes underscores its importance as a cofactor and potential therapeutic agent. As scientific understanding evolves, the applications of PLP monohydrate are likely to expand, further solidifying its position as a cornerstone of biochemical research and industrial innovation.